Cas no 91308-57-5 (4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide)

4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide structure
91308-57-5 structure
Product Name:4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
CAS No:91308-57-5
MF:C13H9F4NO2S
MW:319.274676084518
CID:996261
PubChem ID:341406
Update Time:2025-04-20

4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
    • NSC373493
    • AKOS000390532
    • ST50909378
    • AB00081701-01
    • 91308-57-5
    • NSC-373493
    • DTXSID90321312
    • STK070654
    • Inchi: 1S/C13H9F4NO2S/c14-9-5-7-10(8-6-9)21(19,20)18-12-4-2-1-3-11(12)13(15,16)17/h1-8,18H
    • InChI Key: MCWYXNABLOVBSW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NC1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 319.029
  • Monoisotopic Mass: 319.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.476
  • Boiling Point: 378.3°C at 760 mmHg
  • Flash Point: 182.6°C
  • Refractive Index: 1.551
  • PSA: 54.55000
  • LogP: 4.79910

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